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Compound of Interest

Compound Name: 9-Methyl-3-nitro-9H-carbazole

CAS No.: 61166-05-0

Cat. No.: B1616950

Get Quote

Executive Summary & Immediate Action
9-Methyl-3-nitro-9H-carbazole (CAS: 61166-05-0) is a nitro-substituted polycyclic aromatic

hydrocarbon (PAH).[1][2] While often used as a photoactive precursor or intermediate in

organic synthesis, its disposal requires strict adherence to protocols designed for mutagenic

nitro-aromatics.[1]

Core Directive: Do not dispose of via municipal waste or standard aqueous drain systems.[1]

This compound requires High-Temperature Incineration (HTI) to ensure the thermal

decomposition of the stable carbazole ring and the nitro functional group.[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in safe disposal.[1] The nitro

group (

) at the 3-position enhances the molecule's electron-accepting capability but also increases its
potential for mutagenicity via DNA intercalation.[1][2]
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Parameter Data Operational Implication

CAS Number 61166-05-0
Use for waste manifesting.[1]

[2][3][4]

Molecular Formula

Nitrogen content requires

incinerators with NOx

scrubbers.[1][2]

Physical State Solid (Yellow/Orange powder)

High risk of particulate

inhalation; use HEPA-filtered

enclosures.[1][2]

Melting Point
~170–174 °C (Derivative

dependent)

Stable solid at room temp;

does not require cryogenic

storage.[1][2]

Solubility
Insoluble in water; Soluble in

DCM, DMSO, DMF

Do not attempt aqueous

neutralization.[1][2]

Key Hazards
Suspected Mutagen, Skin/Eye

Irritant, Aquatic Toxicity

Double-gloving (Nitrile) is

mandatory.[1][2]

Segregation Logic (The "Why")
Effective disposal starts with segregation.[1] Mixing this compound with incompatible waste

streams can lead to uncontrolled reactions or regulatory violations.[1]

The Nitro Risk: Nitro-aromatics can function as oxidizers in specific conditions or become

unstable if subjected to strong reducing agents (e.g., hydrides, catalytic hydrogenation

catalysts like Pd/C).[1]

The Carbazole Stability: The aromatic system is highly stable, meaning it persists in the

environment.[1] It is toxic to aquatic life (Category Acute 1/Chronic 1 for many carbazoles).[1]

Incompatibility List:

Strong Oxidizers: (e.g., Peroxides, Nitric Acid) – Risk of exothermic decomposition.[1]
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Strong Reducing Agents: (e.g., Lithium Aluminum Hydride) – Risk of generating reactive

amines or heat.[1]

Strong Bases: Can induce nucleophilic aromatic substitution or ring degradation under

uncontrolled conditions.[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Waste
Applicable to: Expired shelf stocks, weighing boat residues, spill cleanup solids.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar.[1]

Scientist's Note: Amber glass is preferred if the waste will be stored for >1 week, as nitro-

carbazoles can be photosensitive, degrading into more toxic byproducts.[1]

Labeling: Affix a hazardous waste label with the following constituents:

"9-Methyl-3-nitro-9H-carbazole"[1][2][5]

"Toxic"[1]

"Mutagenic Hazard"[1][4]

Secondary Containment: Place the sealed jar into a clear plastic zip-lock bag to prevent

external contamination of the container surface.

Disposal Route: Designate for Lab Pack – Incineration Only.

Scenario B: Disposal of Liquid Waste (Mother Liquors/Solvents)
Applicable to: Reaction mixtures in DCM, DMF, or DMSO.[1][2]

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (e.g., do

not put halogenated solvents like DCM into a non-halogenated drum).
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Concentration Limit: If the concentration of nitro-carbazole exceeds 5% (wt/wt), segregate

into a separate "High Hazard" stream rather than bulk solvent waste.

Precipitation Check: Nitro-carbazoles often precipitate out of solution upon standing.[1]

Ensure the waste container is agitated before transfer to prevent sludge buildup that can

clog disposal pumps.[1]

Disposal Route:Fuel Blending (if low concentration) or Incineration (if high concentration).[1]

Scenario C: Contaminated Sharps & Glassware
Applicable to: TLC plates, pipettes, vials.[1][2]

Evaporation: Allow volatile solvents (DCM/Acetone) to evaporate in a fume hood.

Segregation: Place dry, contaminated glass into a Puncture-Proof Sharps Container labeled

"Chemically Contaminated Sharps."

Crucial: Do not wash this glassware in the sink.[1] The residue is toxic to aquatic life and

difficult to remove from porcelain/steel sinks.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for classifying and routing 9-Methyl-3-nitro-
9H-carbazole waste.
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Caption: Operational workflow for segregating and routing nitro-carbazole waste streams

based on physical state and solvent carrier.

Emergency Contingencies
Spill Management:

Evacuate & Ventilate: If powder is airborne, clear the immediate area.[1]
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PPE: Wear N95 or P100 respirator, double nitrile gloves, and safety goggles.

Containment: Do not dry sweep (generates dust).[1] Cover the spill with a solvent-dampened

pad (Acetone or Ethanol) or use a HEPA vacuum dedicated to hazardous materials.[1]

Decontamination: Wipe the surface with a 10% bleach solution (oxidizes the ring system)

followed by a soap/water rinse.[1] Collect all wipes as hazardous solid waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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